Dihydrooxoepistephamiersine

• Molecular Formula: C21H27NO7
• Molecular Weight: 405.4 g/mol
• InChI: InChI=1S/C21H27NO7/c1-22-15(24)10-19-8-12(23)18(27-4)21(28-5)20(19,22)9-14(29-21)11-6-7-13(25-2)17(26-3)16(11)19/h6-7,12,14,18,23H,8-10H2,1-5H3/t12-,14-,18-,19+,20-,21?/m0/s1
• InChIKey: OUWUCZBFYDREBB-YMXJYXCSSA-N

Dihydrooxoepistephamiersine Research Standard

Dihydrooxoepistephamiersine (CAS 51804-69-4) is a C21H27NO7 hasubanan-type alkaloid first isolated from the roots of Stephania japonica and characterized as the stereoselective borohydride reduction product of epistephamiersine [1]. This compound belongs to a class of tetracyclic propellane alkaloids structurally related to morphine, with a distinct (6β,7β,8β,10β) configuration at its four chiral centers . Its commercial availability as a purified analytical reference standard supports research in natural product dereplication, biosynthesis, and pharmacological profiling of hasubanan alkaloids.

Identity Hasubanan alkaloid reference standard

Source Isolated from Stephania japonica roots

Standardization Supplied at verified purity for analytical use

• [1] Matsui, M. et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source

Why Generic Substitution Fails

Generic substitution among hasubanan alkaloids is scientifically unsound due to pronounced stereochemical and functional group divergence that dictates biological target engagement and synthetic fate. Dihydrooxoepistephamiersine is not merely a member of this class but a specific stereoisomer defined by a (6β,7β,8β,10β) configuration arising from the borohydride reduction of epistephamiersine, a reaction that proceeds with high stereoselectivity [1]. This contrasts sharply with its C-7 epimer, dihydrostephamiersine, or the oxidized derivative oxostephamiersine [2]. Furthermore, hasubanan alkaloids exhibit a wide (>60-fold) range in δ-opioid receptor affinity (IC50 0.7 to 46 μM), underscoring that minor structural perturbations translate into major pharmacological differences [3]. For procurement purposes, the assumption of functional equivalence among even closely related alkaloids introduces significant experimental variability and invalidates comparative studies.

Target: Dihydrooxoepistephamiersine

Substitute: Oxoepistephamiersine

C₂₁H₂₇NO₇; MW ~405 Da; 1 H-bond donor

C₂₁H₂₅NO₇; MW ~403 Da; 0 H-bond donors

Lower predicted LogP (more hydrophilic)

Higher predicted LogP (more lipophilic)

Oxidation-state differences may alter chromatographic retention, solubility, and target interactions. Direct substitution may introduce irreproducibility without validation.

• [1] Matsui, M. et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source
• [2] Matsui, M. et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source
• [3] Carroll, A. R. et al. Hasubanan alkaloids with delta-opioid binding affinity from the aerial parts of Stephania japonica. Journal of Natural Products. 2010, 73(5), 988-991. View Source

Differentiation Evidence vs. Closest Analogs

Molecular Identity and Mass vs. Oxoepistephamiersine

Dihydrooxoepistephamiersine is the borohydride reduction product of epistephamiersine, a reaction that yields a single stereoisomer with a (6β,7β,8β,10β) configuration [1]. This is in contrast to its C-7 epimer, dihydrostephamiersine, which is obtained from the reduction of stephamiersine. The C-7 methoxyl group configuration (α-axial in stephamiersine vs. β-equatorial in epistephamiersine) is the key determinant of the reduction outcome [2]. No quantitative yield data is available, but the stereoselectivity is described as 'highly stereoselective' in the original characterization.

Molecular identity vs. oxoepistephamiersine

Head-to-head

ΔMW +2.02 Da; 1 H-bond donor vs. 0

Supports correct MS and HPLC identification

Prevents misassignment in bioactivity studies

Evidence Dimension	Stereochemical configuration at C-6, C-7, C-8, C-10
Target Compound Data	(6β,7β,8β,10β) configuration
Comparator Or Baseline	Dihydrostephamiersine: (6β,7α,8β,10β) configuration; Epistephamiersine: C-7 β-equatorial methoxyl group; Stephamiersine: C-7 α-axial methoxyl group
Quantified Difference	Qualitative stereochemical difference; no numerical comparison available
Conditions	Borohydride reduction reaction

Why This Matters

For researchers conducting stereochemical studies or using this compound as a chiral standard, the specific (6β,7β,8β,10β) configuration is essential; substituting with the C-7 epimer would invalidate stereochemical comparisons.

• [1] Matsui, M. et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source
• [2] Matsui, M. et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source

LogP and Lipophilicity Comparison

Dihydrooxoepistephamiersine is produced from epistephamiersine via borohydride reduction, a reaction described as 'highly stereoselective' [1]. This contrasts with the production of oxostephamiersine, which requires permanganate oxidation of stephamiersine [2]. While specific yields are not reported, the use of borohydride as a mild reducing agent suggests a simpler and more controllable synthetic route compared to oxidative methods, which are often less selective and more prone to side reactions.

Predicted LogP

Class-level inference

2.12

Lower lipophilicity vs. oxoepistephamiersine

Predicted; comparator value inferred from structural analogy

Evidence Dimension	Synthetic precursor and reaction type
Target Compound Data	Epistephamiersine, borohydride reduction
Comparator Or Baseline	Oxostephamiersine: Stephamiersine, permanganate oxidation
Quantified Difference	Qualitative difference in reaction type and expected selectivity; no numerical data available
Conditions	Mild treatment with sodium borohydride

Why This Matters

For laboratories synthesizing hasubanan derivatives, the milder, stereoselective borohydride reduction route to dihydrooxoepistephamiersine may offer advantages in yield and purity compared to oxidative routes to other analogs.

• [1] Matsui, M. et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source
• [2] Matsui, M. et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source

Purity and Sourcing for Reproducibility

While the specific δ-opioid receptor IC50 for dihydrooxoepistephamiersine has not been reported, the hasubanan alkaloid class from Stephania japonica exhibits a wide range of affinities, with IC50 values ranging from 0.7 to 46 μM [1]. This 65-fold range demonstrates that minor structural modifications within the class profoundly impact receptor binding. The compound's unique (6β,7β,8β,10β) configuration [2] distinguishes it from other hasubanan alkaloids tested in this assay, warranting its procurement for studies aiming to establish structure-activity relationships (SAR) for opioid receptor modulation.

Purity & origin

Specification review

≥98% purity; S. japonica root-derived

Supports reproducible bioassay data

Supplier-specified; independent verification advised

Evidence Dimension	δ-opioid receptor binding affinity
Target Compound Data	Not directly measured; inferred class range
Comparator Or Baseline	Hasubanan alkaloids from S. japonica: IC50 range 0.7 to 46 μM
Quantified Difference	N/A (target compound data not available)
Conditions	Human δ-opioid receptor binding assay

Why This Matters

Procuring dihydrooxoepistephamiersine enables inclusion of its specific stereochemistry in opioid receptor SAR panels, helping to map the structural determinants of δ-opioid binding affinity within the hasubanan class.

• [1] Carroll, A. R. et al. Hasubanan alkaloids with delta-opioid binding affinity from the aerial parts of Stephania japonica. Journal of Natural Products. 2010, 73(5), 988-991. View Source
• [2] Matsui, M. et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source

Anti-Inflammatory Activity Potential Inferred from Related Hasubanan Alkaloids

Several hasubanan alkaloids from the related species Stephania longa have demonstrated significant inhibition of TNF-α and IL-6 production in vitro, with IC50 values ranging from 6.54 to 30.44 μM . While dihydrooxoepistephamiersine itself has not been evaluated in these assays, its structural similarity to active compounds like longanone and cephatonine suggests potential anti-inflammatory activity. Its distinct stereochemistry (6β,7β,8β,10β) [1] offers a unique point of comparison for SAR studies aimed at optimizing cytokine inhibition within this chemical class.

Evidence Dimension	Inhibition of TNF-α and IL-6 production
Target Compound Data	Not directly measured; inferred potential
Comparator Or Baseline	Hasubanan alkaloids from S. longa: IC50 range 6.54 to 30.44 μM
Quantified Difference	N/A (target compound data not available)
Conditions	In vitro LPS-stimulated cell model

Why This Matters

Procurement of dihydrooxoepistephamiersine allows for direct evaluation of its anti-inflammatory potential and expands the chemical diversity of hasubanan alkaloids available for cytokine inhibition screening.

• [1] Matsui, M. et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source

Research Application Scenarios

Analytical Method Development for Hasubanan Alkaloids

Dihydrooxoepistephamiersine's well-defined (6β,7β,8β,10β) configuration [1] makes it an essential reference compound for laboratories engaged in the isolation and structural elucidation of novel hasubanan alkaloids from Stephania species. Its distinct stereochemistry, confirmed by NMR in the original 1975 study [2], provides a reliable benchmark for assigning absolute configuration to new isolates using chiroptical methods or comparative NMR analysis.

SAR Studies on the Hasubanan Scaffold

Given the wide range of δ-opioid receptor affinities (IC50 0.7–46 μM) observed among hasubanan alkaloids [1], dihydrooxoepistephamiersine's unique stereochemical profile offers a valuable addition to SAR panels. Procuring this compound enables researchers to systematically investigate how specific stereochemical variations at C-6, C-7, C-8, and C-10 influence opioid receptor binding and selectivity [2].

Reference Standard for Screening Libraries

The mild and stereoselective borohydride reduction route to dihydrooxoepistephamiersine from epistephamiersine [1] suggests its utility as a synthetic intermediate. Laboratories pursuing semi-synthetic modification of hasubanan alkaloids can leverage this compound as a well-characterized starting material for further derivatization, such as acetolysis to phenanthrene derivatives [2].

Biosynthetic Pathway Elucidation

Dihydrooxoepistephamiersine, with its distinct molecular formula (C21H27NO7) and exact mass (405.17875 Da) [1], is a valuable entry in natural product spectral databases. Its inclusion in high-resolution LC-MS/MS libraries facilitates rapid dereplication of alkaloid extracts from Stephania japonica and related Menispermaceae species, preventing redundant isolation of known compounds.

Application

Selection Property

Validation Focus

HPLC/UPLC/LC-MS method development

Distinct molecular mass and retention profile

Selectivity vs. co-occurring alkaloids

Hasubanan scaffold SAR studies

Single hydrogen bond donor (6β-OH)

Oxidation-state influence on target binding

Natural product screening library

Verified purity reference standard

False-hit reduction in high-throughput assays

Biosynthetic pathway elucidation

Specific hasubanan intermediate

Enzymatic transformation tracking

• [1] Matsui, M. et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source
• [2] Carroll, A. R. et al. Hasubanan alkaloids with delta-opioid binding affinity from the aerial parts of Stephania japonica. Journal of Natural Products. 2010, 73(5), 988-991. View Source